Cas no 15845-66-6 (Ethyl phosphite)

Ethyl phosphite structure
Ethyl phosphite structure
Product Name:Ethyl phosphite
CAS No:15845-66-6
MF:C2H6O3P
MW:109.041001796722
CID:50223
PubChem ID:6328134
Update Time:2025-04-18

Ethyl phosphite Chemical and Physical Properties

Names and Identifiers

    • Ethyl phosphite
    • Ethyl hydrogen phosphonate
    • Phosphonic acid monoethyl ester
    • ethoxy-hydroxy-oxophosphanium
    • ethyl ester of phosphorous acid
    • ethyl H-phosphonate monoester
    • ethyl H-phosphonic acid
    • Ethyl phosphonate
    • Fosetyl
    • Fosetyl [ISO]
    • monoethyl H-phosphonate
    • Monoethyl phosphite
    • Monoethyl phosphonate
    • phosethyl
    • phosphonic acid ethyl ester
    • TL 463
    • Fosetyl-l
    • Brn 0969557
    • Phosphonic acid ethyl
    • monoethylphosphonate
    • Q27120411
    • SCHEMBL28925
    • 15845-66-6
    • NS00014206
    • Fosetyle-Al
    • ethyl hydrogen (R)-phosphonate
    • ZUL337Z2KC
    • C18401
    • CHEBI:40926
    • Aluminiumfosetyle
    • UNII-ZUL337Z2KC
    • Phosphonic acid, monoethyl ester
    • ethyl phosphinic acid
    • AKOS006227665
    • NS00014285
    • CHEMBL1231082
    • DTXSID2057990
    • Inchi： 1S/C2H5O3P/c1-2-5-6(3)4/h2H2,1H3/p+1
    • InChI Key： ZUNGGJHBMLMRFJ-UHFFFAOYSA-O
    • SMILES： [P+](=O)(O)OCC

Computed Properties

  • Exact Mass: 110.01300
  • Monoisotopic Mass: 109.005456
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 52.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 1
  • Tautomer Count: nothing
  • XLogP3: 0
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Boiling Point: 176°Cat760mmHg
  • Flash Point: 60.3°C
  • PSA: 70.00000
  • LogP: 0.40490

Ethyl phosphite Security Information

  • Hazardous Material transportation number：UN 1759
  • Packing Group：III
  • Hazard Level：8
  • Safety Term：8
  • Packing Group：III
  • HazardClass：8
  • PackingGroup：III

Ethyl phosphite Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

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